6-oxo-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)-1,6-dihydropyridine-3-carboxamide
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Description
6-oxo-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H23N5O4S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Agents
Research into structurally related compounds demonstrates their significant potential as antimicrobial and antifungal agents. For instance, novel derivatives of 6-oxo-pyridine-3-carboxamide have been synthesized and evaluated for their antibacterial and antifungal properties, showing broad-spectrum antibacterial activity comparable to established antibiotics like Ampicillin and Gentamicin against tested bacteria. Moreover, some of these compounds displayed potent antifungal activity against Aspergillus fumigatus, equivalent to the reference drug, Amphotericin B (El-Sehrawi et al., 2015).
Anticancer Properties
A series of carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine analogs have been designed, synthesized, and tested for their in vitro antiproliferative activity against cancer cell lines. This research highlights the potential of such compounds in developing novel anticancer therapies, with some derivatives showing promising results against the HeLa cell line (Kumar et al., 2016).
Drug Delivery Systems
The study of metalla-cages for the encapsulation and delivery of lipophilic drugs opens new avenues for drug delivery systems. Research involving the encapsulation of pyrenyl derivatives within water-soluble metalla-cages has shown that these complexes can significantly increase the cytotoxicity of encapsulated molecules against cancer cells. This suggests a potential application for 6-oxo-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)-1,6-dihydropyridine-3-carboxamide in targeted drug delivery, assuming structural compatibility or modifiability (Mattsson et al., 2010).
Photoluminescence and Coordination Polymers
The synthesis and study of coordination polymers with pharmaceutical ligands, such as Enoxacin, hint at the possibility of exploiting similar compounds for developing materials with unique photoluminescence properties. These materials could find applications in imaging, sensing, or even as part of therapeutic strategies, provided the structural features of this compound allow for similar interactions (Yu et al., 2006).
Properties
IUPAC Name |
6-oxo-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O4S/c24-17-6-5-15(14-21-17)18(25)20-8-3-13-28(26,27)23-11-9-22(10-12-23)16-4-1-2-7-19-16/h1-2,4-7,14H,3,8-13H2,(H,20,25)(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JARFICVAWJFGTM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCCNC(=O)C3=CNC(=O)C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.